Cas no 99807-54-2 (4-(Bromomethyl)-α-methyl-benzeneacetic Acid Methyl Ester)

• Product Name: 4-(Bromomethyl)-α-methyl-benzeneacetic Acid Methyl Ester
• CAS No: 99807-54-2
• Molecular Formula: C₁₁H₁₃BrO₂
• Molecular Weight: 257.123722791672
• CID: 4744409

4-(Bromomethyl)-α-methyl-benzeneacetic Acid Methyl Ester Properties

Names and Identifiers

• 2-(4-BROMOMETHYLPHENYL)PROPIONIC ACID METHYL ESTER
• Methyl 2-[4-(bromomethyl)phenyl]propanoate
• methyl 2-(4-(bromomethyl)phenyl)propanoate
• Methyl 2-(4-bromomethylphenyl)propanoate
• methyl 2-(4-bromomethylphenyl)propionate
• Methyl=2-[4-(bromomethyl)phenyl]propanoate
• 2-(4-bromomethyl-phenyl)-propionic acid methyl ester
• methyl 4-(bromomethy) phenyl acetic acid methyl ester

• InChIKey： OXFCILAOEGBINA-UHFFFAOYSA-N
• Inchi： 1S/C11H13BrO2/c1-8(11(13)14-2)10-5-3-9(7-12)4-6-10/h3-6,8H,7H2,1-2H3
• SMILES： BrCC1C=CC(=CC=1)C(C(=O)OC)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Heavy Atom Count: 14
• Complexity: 186
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Boiling Point: 298.6±20.0 °C(Predicted)
• Density: 1.360±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids